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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462

A Comparative Guide to Full-Length Osteocalcin
and its (7-19) Fragment

A comprehensive analysis for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of full-length human Osteocalcin and its synthetic
fragment, Osteocalcin (7-19). While both originate from the same protein, their functionalities
diverge significantly. Full-length Osteocalcin, particularly in its uncarboxylated form, is a
pleiotropic hormone with established roles in metabolic regulation, bone homeostasis, and
cognition. In stark contrast, the Osteocalcin (7-19) fragment is primarily a research tool with no
known intrinsic biological activity.

At a Glance: Key Differences
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Feature

Full-Length Osteocalcin
(human)

Osteocalcin (7-19) (human)

Molecular Size

49 amino acids

13 amino acids

Primary Function

Hormone regulating
metabolism, bone health, and

cognition.[1]

Synthetic peptide fragment for
research applications (e.g.,
peptide tag).[2]

Biological Activity

Hormonally active, particularly

the uncarboxylated form.

No established biological or

hormonal activity.

Receptor Binding

Binds to GPRC6A and
GPR158 to initiate signaling.[3]

[4]

No known receptor binding.

Clinical Relevance

Serum levels are a biomarker
for bone turnover.[5] Potential
therapeutic agent for metabolic

diseases.

Used in the development of
immunoassays for Osteocalcin

detection.

Structural and Functional Comparison

Full-length human Osteocalcin is a 49-amino acid protein synthesized by osteoblasts.[1] Its

hormonal activity is largely attributed to the uncarboxylated form, which can enter circulation

and act on various target tissues.

Amino Acid Sequence of Full-Length Human Osteocalcin: Tyr-Leu-Tyr-GIn-Trp-Leu-Gly-Ala-

Pro-Val-Pro-Tyr-Pro-Asp-Pro-Leu-Gla-Pro-Arg-Arg-Gla-Val-Cys-Gla-Leu-Asn-Pro-Asp-Cys-
Asp-Glu-Leu-Ala-Asp-His-lle-Gly-Phe-GIn-Glu-Ala-Tyr-Arg-Arg-Phe-Tyr-Gly-Pro-Val[6]

Osteocalcin (7-19) is a much shorter, 13-amino acid synthetic peptide corresponding to amino
acid residues 7 to 19 of the full-length protein.

Amino Acid Sequence of Osteocalcin (7-19) (human): Gly-Ala-Pro-Val-Pro-Tyr-Pro-Asp-Pro-
Leu-Glu-Pro-Arg[2][7]

Signaling Pathways of Full-Length Osteocalcin
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The hormonal effects of uncarboxylated Osteocalcin are mediated through the activation of
specific G protein-coupled receptors (GPCRS) in target tissues, primarily GPRC6A and
GPR158.

GPRC6A-Mediated Signaling

Activation of GPRCG6A by Osteocalcin has been shown to stimulate various downstream
signaling cascades, including the PLC/PKC/ERK and cAMP/PKA pathways.[8] These pathways
are crucial for Osteocalcin's effects on insulin secretion and sensitivity. In pancreatic -cells,
GPRCG6A activation leads to increased insulin production and proliferation.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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